Neodymium(II) iodide

• IUPAC Name: neodymium;diiodide
• InChI: InChI=1S/2HI.Nd/h2*1H;/p-2
• InChI Key: XKFMXEILCPYOQT-UHFFFAOYSA-L
• Canonical SMILES: [I-].[I-].[Nd]
• Molecular Formula: I2Nd-2
• DSSTOX Substance ID: DTXSID30722364
• Molecular Weight: 398.05 g/mol
• CAS RN: 61393-36-0

Description

Neodymium(II) iodide , also known as neodymium diiodide , is an inorganic salt composed of iodine and neodymium. The chemical formula for this compound is NdI₂ . Neodymium adopts the +2 oxidation state in this compound. The solid form of neodymium(II) iodide appears as a dark violet material.

Synthesis Analysis

• Direct Preparation from Iodine and Neodymium : Neodymium(II) iodide can also be directly prepared by reacting neodymium with iodine.

Molecular Structure Analysis

• Melting Point : It melts at 562°C .

Chemical Reactions Analysis

• Reaction with Cyclopentadiene : Neodymium(II) iodide reacts with cyclopentadiene in THF to give CpNdI₂(THF)₃ .

Physical And Chemical Properties Analysis

• Pressure-Induced Transformation : Under pressure, it transforms into the molybdenum disilicide structure, similar to other rare earth diiodides.

Scientific Research Applications

Initiator in Lactide Polymerization

Neodymium(II) iodide complexes have been identified as effective initiators for lactide polymerization. This process involves ring-opening polymerization, resulting in fast and controlled production of polylactide with narrow polydispersity and controlled molecular weight (Buchard et al., 2010).

Near-Infrared Luminescence

Research shows that neodymium(III) iodide can produce intense near-infrared emission when dissolved in specific ionic liquids. This is contingent on low water content in the ionic liquid, highlighting its application in luminescence studies (Arenz et al., 2005).

Structural Syntheses

Neodymium iodides are key in the synthesis of new hexanuclear complexes. These complexes have been studied using X-ray diffraction analysis, contributing to the understanding of coordination chemistry and molecular structure (Rukk et al., 2009).

In Vapor Phase Chemistry

Studies on neodymium iodide vapors, especially in combination with other elements like cesium iodide, have provided insights into the formation of complex molecules and vaporization enhancement, crucial for understanding high-temperature chemical behaviors (Liu & Zollweg, 1974).

Synthesis of Neodymium(II) Iodides

Research into the preparation of neodymium(II) iodides has led to the development of simple methods to create microcrystalline molecular iodides, contributing to the field of inorganic synthesis and materials science (Bochkarev & Fagin, 1999).

Heterometallic Compound Formation

Neodymium iodides are instrumental in forming heterometallic compounds with other metals, aiding in the exploration of Lewis acid catalysts and lanthanide-doped iodide matrices. This aspect is significant for understanding complex chemical interactions and synthesis (Huebner et al., 2004).

Recycling and Environmental Impact

Studies on the life cycle inventory of neodymium production, including its recycling potential, emphasize the environmental aspects of its use. This research is particularly relevant in the context of sustainable practices and minimizing ecological footprints (Sprecher et al., 2014).

Mechanism of Action

Neodymium(II) iodide can serve as a reducing agent or catalyst in organic chemistry.

Safety and Hazards

• Storage : Handle under inert gas or high vacuum to prevent moisture absorption and instability

Future Directions

Research on neodymium(II) iodide could explore its applications in catalysis, materials science, and synthetic chemistry. Investigating its reactivity with other organic compounds and potential industrial uses would be valuable.